Cas no 182618-30-0 (Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate)

• Product Name: Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate
• CAS No: 182618-30-0
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 2157845
• Update Time: 2025-05-26

Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• Nα-fmoc-l-2,3-diaminopropionic acid tert-butyl ester hydrochloride
• 3-Amino-N-Fmoc-L-alanine tert-butyl ester
• (S)-tert-Butyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-aminopropanoate
• Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate

• Inchi： 1S/C22H26N2O4/c1-22(2,3)28-20(25)19(12-23)24-21(26)27-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13,23H2,1-3H3,(H,24,26)
• InChI Key： CJRQTFFPEHEEBS-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 537
• Topological Polar Surface Area: 90.6

Experimental Properties

• Density: 1.190±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.017 g/l) (25 º C),

Additional information on Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate

Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate and Its Significance in Modern Chemical Biology

Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate, with the CAS number 182618-30-0, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The presence of multiple functional groups, including an amino group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a tert-butyl ester, makes it a versatile building block for synthetic chemists and biologists alike.

The fluorenylmethoxycarbonylamino group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during coupling reactions. This protection-deprotection strategy is fundamental in solid-phase peptide synthesis (SPPS), a widely used technique for constructing complex polypeptides. The incorporation of this group into Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate not only enhances its utility in peptide chemistry but also opens avenues for studying protein-protein interactions and enzyme mechanisms.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with biological targets at the molecular level. The Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate structure provides a scaffold that can be modified to create ligands for various receptors, kinases, and other enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, derivatives of this compound have been explored as potential inhibitors of proteases involved in viral replication or as scaffolds for designing next-generation antiviral drugs.

The tert-butyl ester group in Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate also contributes to its reactivity and synthetic flexibility. This group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid or amine, respectively. Such transformations are invaluable in medicinal chemistry for modifying the pharmacokinetic properties of drug candidates. Additionally, the tert-butyl group provides steric hindrance, which can influence the binding affinity and selectivity of the compound toward its target.

Advances in computational chemistry have further enhanced the utility of compounds like Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate. Molecular modeling techniques, such as docking studies and molecular dynamics simulations, allow researchers to predict how this compound might interact with biological targets. These predictions can guide experimental efforts by identifying key residues involved in binding and optimizing the compound's structure for improved efficacy.

In the context of drug discovery, the integration of machine learning algorithms has revolutionized the process of identifying promising candidates from large chemical libraries. The structural features of Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate, including its functional groups and overall topology, can be encoded into datasets that machine learning models use to predict biological activity. This approach has led to the identification of novel compounds with therapeutic potential that might have been overlooked through traditional screening methods.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorene moiety in Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate contributes to its lipophilicity and stability, making it an attractive component for drug design. Fluorine atoms are known to enhance metabolic stability and binding affinity, properties that are critical for drug candidates intended for clinical use. Furthermore, fluorine labeling techniques are widely employed in diagnostic imaging and therapeutic applications, underscoring the importance of fluorinated compounds in modern medicine.

Recent studies have highlighted the potential of derivatives of Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate as probes for studying cellular processes. For example, fluorescent derivatives of this compound have been used to track protein localization within cells or to monitor enzyme activity in real-time. These applications leverage the unique photophysical properties of fluorene-based dyes, which include high quantum yields and excellent photostability.

The synthesis of complex molecules like Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate demands sophisticated synthetic strategies that often involve multi-step reactions and careful optimization. Advances in synthetic methodologies have made it possible to construct intricate molecular architectures with high precision. Techniques such as cross-coupling reactions, Buchwald-Hartwig aminations, and palladium-catalyzed transformations have enabled chemists to integrate diverse functional groups into a single framework efficiently.

The impact of these synthetic advancements extends beyond academic research; they have practical implications for drug development pipelines. Companies specializing in custom synthesis services now offer tailored solutions for clients seeking novel compounds with specific properties. The ability to synthesize complex molecules like Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate on demand has accelerated the pace at which new drugs reach the market.

In conclusion, Tert-butyl 3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate (CAS no. 182618-30-0) exemplifies the intersection of chemistry and biology where structural complexity meets functional utility. Its role as a building block in peptide synthesis, a scaffold for drug discovery efforts, and a tool for biochemical research underscores its importance in modern chemical biology. As research continues to uncover new applications for this compound and its derivatives, it will undoubtedly remain a cornerstone of innovation in pharmaceuticals and biotechnology.